Cas no 34619-03-9 (Di-tert-butyl carbonate)

Di-tert-butyl carbonate (DTBC) is a high-purity organic compound primarily used as a protecting group reagent in organic synthesis, particularly for alcohols and amines. Its key advantages include excellent stability under basic conditions and selective deprotection under mild acidic conditions, making it a versatile tool in peptide and pharmaceutical synthesis. DTBC offers superior reactivity compared to other carbonate-based protecting groups, enabling efficient and controlled transformations. Its low volatility and solid form at room temperature facilitate handling and storage. Additionally, it minimizes side reactions due to its sterically hindered tert-butyl groups, ensuring high yields in complex synthetic pathways.
Di-tert-butyl carbonate structure
Di-tert-butyl carbonate structure
Product name:Di-tert-butyl carbonate
CAS No:34619-03-9
MF:C9H18O3
MW:174.237423419952
MDL:MFCD14560560
CID:1464708
PubChem ID:10219638

Di-tert-butyl carbonate Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, bis(1,1-dimethylethyl) ester
    • Carbonic acid, bis(1,1-dimethylethyl) ester
    • ditert-butyl carbonate
    • Di-tert-butyl carbonate
    • NS00083550
    • di(tert-butyl)carbonate
    • diterbutyl carbonate
    • dit-butyl carbonate
    • di-tert-butyl-carbonate
    • di-tert.-butylcarbonate
    • di-tert.-butyl carbonate
    • di-tert butylcarbonate
    • di-tertbutyl carbonate
    • di(t-butyl)carbonate
    • ditertiarybutylcarbonate
    • Di-t-butyl carbonate
    • carbonic acid di-tert-butyl ester
    • di-terbutyl carbonate
    • SCHEMBL29121
    • bis(1,1-dimethylethyl)carbonate
    • di-tertbutylcarbonate
    • di-t butyl carbonate
    • CS-0146214
    • di-tert-butylcarbonate
    • di-(t-butyl)carbonate
    • carbonic acid di-t-butyl ester
    • (di-tert-butyl)carbonate
    • di-t-butylcarbonate
    • ditertbutylcarbonate
    • MFCD14560560
    • di-(tert-butyl)carbonate
    • DTXSID40436864
    • di t-butylcarbonate
    • AKOS017523543
    • AB17496
    • diterbutylcarbonate
    • Di-tert.butylcarbonate
    • ditertbutlycarbonate
    • di-tert butyl carbonate
    • 34619-03-9
    • di tert-butyl carbonate
    • MDL: MFCD14560560
    • Inchi: InChI=1S/C9H18O3/c1-8(2,3)11-7(10)12-9(4,5)6/h1-6H3
    • InChI Key: ODCCJTMPMUFERV-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.0069 (rough estimate)
  • Melting Point: 40°C
  • Boiling Point: 245.22°C (rough estimate)
  • Refractive Index: 1.4249 (estimate)
  • PSA: 35.53

Di-tert-butyl carbonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB494820-250 mg
Di-tert-butyl carbonate, 95%; .
34619-03-9 95%
250MG
€96.50 2022-07-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X46005-1g
DI-TERT-BUTYLCARBONATE
34619-03-9 98%
1g
¥163.0 2024-07-16
TRC
D493748-50mg
Di-tert-butyl carbonate
34619-03-9
50mg
$316.00 2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XZ987-200mg
Di-tert-butyl carbonate
34619-03-9 98+%
200mg
158.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XZ987-50mg
Di-tert-butyl carbonate
34619-03-9 98+%
50mg
67.0CNY 2021-07-15
eNovation Chemicals LLC
Y1260592-5g
DI-TERT-BUTYL CARBONATE
34619-03-9 98%
5g
$160 2024-06-06
Cooke Chemical
BD3325545-5g
Di-tert-butylcarbonate
34619-03-9 98%
5g
RMB 1125.60 2025-02-21
Chemenu
CM539624-1g
Di-tert-Butyl carbonate
34619-03-9 98%
1g
$64 2023-02-02
Chemenu
CM539624-5g
Di-tert-Butyl carbonate
34619-03-9 98%
5g
$216 2023-02-02
Chemenu
CM539624-10g
Di-tert-Butyl carbonate
34619-03-9 98%
10g
$391 2023-02-02

Di-tert-butyl carbonate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: 1,5,7-Triazabicyclo[4.4.0]dec-5-ene Solvents: 2-Methyltetrahydrofuran ;  12 h, rt
Reference
Chemical recycling of poly(bisphenol A carbonate): 1,5,7-Triazabicyclo[4.4.0]-dec-5-ene catalyzed alcoholysis for highly efficient bisphenol A and organic carbonate recovery
Do, Taeyang; Baral, Ek Raj; Kim, Jeung Gon, Polymer, 2018, 143, 106-114

Di-tert-butyl carbonate Raw materials

Di-tert-butyl carbonate Preparation Products

Di-tert-butyl carbonate Related Literature

Additional information on Di-tert-butyl carbonate

Comprehensive Guide to Carbonic acid, bis(1,1-dimethylethyl) ester (CAS No. 34619-03-9): Properties, Applications, and Market Trends

Carbonic acid, bis(1,1-dimethylethyl) ester, also known as di-tert-butyl carbonate or simply DTBC (CAS No. 34619-03-9), is an important organic compound with significant applications in various industries. This carbonate ester has gained attention in recent years due to its unique chemical properties and versatility in synthesis processes. As researchers and industries seek more efficient and environmentally friendly chemical solutions, compounds like DTBC have become increasingly relevant in modern chemistry.

The molecular structure of Carbonic acid, bis(1,1-dimethylethyl) ester features two tert-butyl groups attached to a carbonate functional group. This configuration contributes to its stability while maintaining reactivity under specific conditions. With the growing interest in green chemistry and sustainable processes, DTBC has emerged as a valuable intermediate in the production of various specialty chemicals. Its applications span from pharmaceutical manufacturing to advanced material science, making it a compound of significant commercial and research interest.

One of the most searched questions regarding Carbonic acid, bis(1,1-dimethylethyl) ester relates to its synthesis methods. The compound is typically produced through the reaction of phosgene with tert-butanol, though alternative synthetic routes using less hazardous reagents are being actively researched. This aligns with current trends in chemical manufacturing where safety and environmental considerations are paramount. The search for phosgene-free synthesis methods for carbonate esters like DTBC reflects the industry's shift toward greener chemistry practices.

In pharmaceutical applications, Carbonic acid, bis(1,1-dimethylethyl) ester serves as a protecting group for alcohols and amines during complex synthesis processes. Its ability to be selectively removed under mild conditions makes it particularly valuable in the production of sensitive drug molecules. Recent studies have explored its use in the synthesis of biodegradable polymers, responding to the growing demand for sustainable materials in medical and packaging applications. These developments position DTBC as a compound at the intersection of pharmaceutical innovation and environmental responsibility.

The physical properties of Carbonic acid, bis(1,1-dimethylethyl) ester contribute to its wide utility. It typically appears as a colorless liquid with a characteristic ester-like odor, and its relatively high boiling point (approximately 180-185°C) makes it suitable for various high-temperature applications. These characteristics, combined with its chemical stability, have led to its use as a solvent and reaction medium in specialized chemical processes. The compound's thermal stability is particularly noteworthy, as it remains stable under conditions where other carbonate esters might decompose.

Market trends for Carbonic acid, bis(1,1-dimethylethyl) ester reflect the broader growth in specialty chemicals. The global market for carbonate esters has shown steady expansion, driven by increasing demand from the pharmaceutical and advanced materials sectors. Industry analysts frequently search for data on DTBC market projections, indicating strong commercial interest in this compound. Manufacturers are responding by developing more efficient production methods and exploring new applications that could further drive demand for this versatile chemical.

Recent research has focused on the potential of Carbonic acid, bis(1,1-dimethylethyl) ester in energy storage applications. Some studies suggest that derivatives of DTBC could play a role in next-generation battery technologies, particularly in the development of more stable electrolytes. This aligns with the current global focus on renewable energy storage solutions and has sparked new interest in the compound's electrochemical properties. Such emerging applications demonstrate how traditional chemicals can find new relevance in cutting-edge technologies.

Handling and storage considerations for Carbonic acid, bis(1,1-dimethylethyl) ester are important topics frequently searched by professionals. While not classified as highly hazardous, proper storage in tightly sealed containers away from strong oxidizing agents is recommended. The compound's stability under normal conditions contributes to its safe handling profile, though standard laboratory precautions should always be observed. These practical aspects are particularly relevant to researchers and manufacturers considering the compound for new applications.

The environmental profile of Carbonic acid, bis(1,1-dimethylethyl) ester has become an increasingly important consideration. Recent studies have examined its biodegradability and potential environmental impact, responding to stricter regulations on chemical substances. While DTBC shows moderate persistence in the environment, its breakdown products are generally considered low in toxicity. This environmental profile, combined with its utility, makes it an attractive option compared to some alternative chemicals with greater ecological concerns.

Looking to the future, Carbonic acid, bis(1,1-dimethylethyl) ester is likely to maintain its importance in chemical synthesis while finding new applications in emerging technologies. The compound's balance of reactivity and stability, along with its versatility in organic transformations, ensures its continued relevance. As research into sustainable chemistry advances, DTBC and similar compounds will play crucial roles in developing more efficient and environmentally friendly chemical processes across multiple industries.

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